Cas no 330973-29-0 (4-{4-(4-bromophenyl)amino-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one)

4-{4-(4-Bromophenyl)amino-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one is a complex organic compound featuring a tetrahydroquinoxalinone core functionalized with a 4-bromophenylamino and 3,5-dinitrobenzoyl moiety. This structure suggests potential utility in pharmaceutical or materials science research, particularly due to its electron-withdrawing nitro groups and bromine substituent, which may enhance reactivity in nucleophilic substitution or coupling reactions. The compound’s rigid aromatic framework and hydrogen-bonding capabilities could make it valuable as an intermediate in synthesizing heterocyclic derivatives or as a ligand in coordination chemistry. Its well-defined molecular architecture offers opportunities for further functionalization, enabling tailored applications in drug discovery or advanced material design.

4-{4-(4-bromophenyl)amino-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one structure

330973-29-0 structure

Product Name:4-{4-(4-bromophenyl)amino-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one

CAS No:330973-29-0

MF:C₂₁H₁₄BrN₅O₆

MW:512.269763469696

CID:6412763

PubChem ID:2835720

Update Time:2025-06-08

4-{4-(4-bromophenyl)amino-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-{4-(4-bromophenyl)amino-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one
- F0014-0914
- 330973-29-0
- 4-[4-(4-bromoanilino)-3,5-dinitrobenzoyl]-1,3-dihydroquinoxalin-2-one
- AKOS024574073
- Oprea1_774389
- 4-{4-[(4-bromophenyl)amino]-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one
- 4-(4-((4-bromophenyl)amino)-3,5-dinitrobenzoyl)-3,4-dihydroquinoxalin-2(1H)-one
- 4-{4-(4-bromoanilino)-3,5-bisnitrobenzoyl}-3,4-dihydro-2(1H)-quinoxalinone
- AG-690/09708038
- 2(1H)-Quinoxalinone, 4-[4-[(4-bromophenyl)amino]-3,5-dinitrobenzoyl]-3,4-dihydro-
- Inchi： 1S/C21H14BrN5O6/c22-13-5-7-14(8-6-13)23-20-17(26(30)31)9-12(10-18(20)27(32)33)21(29)25-11-19(28)24-15-3-1-2-4-16(15)25/h1-10,23H,11H2,(H,24,28)
- InChI Key： RONNJDQQLWDZFH-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC=C2)N(C(=O)C2=CC([N+]([O-])=O)=C(NC3=CC=C(Br)C=C3)C([N+]([O-])=O)=C2)CC1=O

Computed Properties

Exact Mass: 511.01275g/mol
Monoisotopic Mass: 511.01275g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 3
Complexity: 756
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 153Å²

Experimental Properties

Density: 1.691±0.06 g/cm3(Predicted)
Boiling Point: 697.9±55.0 °C(Predicted)
pka: 12.04±0.20(Predicted)

4-{4-(4-bromophenyl)amino-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0014-0914-2μmol	4-{4-[(4-bromophenyl)amino]-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one	330973-29-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0014-0914-5μmol	4-{4-[(4-bromophenyl)amino]-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one	330973-29-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0014-0914-1mg	4-{4-[(4-bromophenyl)amino]-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one	330973-29-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0014-0914-2mg	4-{4-[(4-bromophenyl)amino]-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one	330973-29-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0014-0914-3mg	4-{4-[(4-bromophenyl)amino]-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one	330973-29-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0014-0914-4mg	4-{4-[(4-bromophenyl)amino]-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one	330973-29-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0014-0914-5mg	4-{4-[(4-bromophenyl)amino]-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one	330973-29-0	90%+	5mg	$69.0	2023-05-17
A2B Chem LLC	BA62201-10mg	4-{4-[(4-bromophenyl)amino]-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one	330973-29-0	95%	10mg	$225.00	2024-04-20
A2B Chem LLC	BA62201-20mg	4-{4-[(4-bromophenyl)amino]-3,5-dinitrobenzoyl}-1,2,3,4-tetrahydroquinoxalin-2-one	330973-29-0	95%	20mg	$237.00	2024-04-20